Cas no 35890-98-3 (3-[(3E,7E,11E,15E)-19-(Furan-3-yl)-4,8,12,16-tetramethylnonadeca-3,7,11,15-tetraenyl]furan)

• Product Name: 3-[(3E,7E,11E,15E)-19-(Furan-3-yl)-4,8,12,16-tetramethylnonadeca-3,7,11,15-tetraenyl]furan
• CAS No: 35890-98-3
• MF: C₃₁H₄₄O₂
• MW: 448.679869651794
• CID: 322570
• PubChem ID: 21773761
• Update Time: 2024-02-29

3-[(3E,7E,11E,15E)-19-(Furan-3-yl)-4,8,12,16-tetramethylnonadeca-3,7,11,15-tetraenyl]furan Chemical and Physical Properties

Names and Identifiers

• Furan,3,3'-[(3E,7E,11E,15E)-4,8,12,16-tetramethyl-3,7,11,15-nonadecatetraene-1,19-diyl]bis-(9CI)
• Difurospinosulin
• Furan,3,3'-(4,8,12,16-tetramethyl-3,7,11,15-nonadecatetraene-1,19-diyl)bis-,(all-E)-
• 3-[(3E,7E,11E,15E)-19-(Furan-3-yl)-4,8,12,16-tetramethylnonadeca-3,7,11,15-tetraenyl]furan
• (3E,7E,11E,15E)-1,19-Bis(3-furyl)-4,8,12,16-tetramethyl-3,7,11,15-nonadecatetrene
• 35890-98-3

• Inchi： 1S/C31H44O2/c1-26(12-6-14-28(3)16-8-18-30-20-22-32-24-30)10-5-11-27(2)13-7-15-29(4)17-9-19-31-21-23-33-25-31/h10,13-14,17,20-25H,5-9,11-12,15-16,18-19H2,1-4H3/b26-10+,27-13+,28-14+,29-17+
• InChI Key： FBZONLJDGPCZCJ-DZZJTZSOSA-N
• SMILES： O1C=CC(=C1)CCC/C(/C)=C/CC/C(/C)=C/CC/C(/C)=C/CC/C(/C)=C/CCC1=COC=C1

Computed Properties

• Exact Mass: 448.334
• Monoisotopic Mass: 448.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids